Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate
Brand Name: Vulcanchem
CAS No.: 1214168-03-2
VCID: VC4924840
InChI: InChI=1S/C19H18Cl3N3O3/c1-28-19(27)17(12-4-2-3-5-13(12)20)24-8-10-25(11-9-24)18(26)16-14(21)6-7-15(22)23-16/h2-7,17H,8-11H2,1H3
SMILES: COC(=O)C(C1=CC=CC=C1Cl)N2CCN(CC2)C(=O)C3=C(C=CC(=N3)Cl)Cl
Molecular Formula: C19H18Cl3N3O3
Molecular Weight: 442.72

Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate

CAS No.: 1214168-03-2

Cat. No.: VC4924840

Molecular Formula: C19H18Cl3N3O3

Molecular Weight: 442.72

* For research use only. Not for human or veterinary use.

Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate - 1214168-03-2

Specification

CAS No. 1214168-03-2
Molecular Formula C19H18Cl3N3O3
Molecular Weight 442.72
IUPAC Name methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-yl]acetate
Standard InChI InChI=1S/C19H18Cl3N3O3/c1-28-19(27)17(12-4-2-3-5-13(12)20)24-8-10-25(11-9-24)18(26)16-14(21)6-7-15(22)23-16/h2-7,17H,8-11H2,1H3
Standard InChI Key NGBVZZGNEFGNJN-UHFFFAOYSA-N
SMILES COC(=O)C(C1=CC=CC=C1Cl)N2CCN(CC2)C(=O)C3=C(C=CC(=N3)Cl)Cl

Introduction

Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate is a synthetic organic compound with potential pharmaceutical applications. It is characterized by its complex molecular structure, which includes a chlorophenyl group and a piperazine moiety linked to a dichloropyridine derivative. The compound's unique arrangement suggests it may exhibit interesting biological activities, making it a subject of research in medicinal chemistry.

Structural Representation

The compound features multiple functional groups, including:

  • A methyl ester group (–COOCH₃)

  • A chlorophenyl ring (–C₆H₄Cl)

  • A piperazine ring (–N₄H₈)

  • A dichloropyridine carbonyl substituent (–C(=O)C₅H₃Cl₂N)

Synthesis Methods

The synthesis of Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate typically involves multi-step reactions that may include:

  • Formation of the piperazine ring.

  • Introduction of the dichloropyridine moiety.

  • Esterification to form the final methyl ester product.

Research has shown that various synthetic routes can yield this compound with differing yields and purities, depending on the reagents and conditions used.

Characterization Techniques

Characterization of the synthesized compound is performed using several analytical techniques:

  • Nuclear Magnetic Resonance (NMR): Provides insights into the molecular structure and purity.

  • Mass Spectrometry (MS): Confirms molecular weight and structural integrity.

  • Infrared Spectroscopy (IR): Identifies functional groups present in the molecule.

Pharmacological Potential

Research indicates that compounds similar to Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate may exhibit various biological activities, including:

  • Antimicrobial properties

  • Antidepressant effects

  • Potential as inhibitors for specific enzymes like monoamine oxidase (MAO)

Research Findings

Recent studies have evaluated the compound's efficacy against different biological targets, revealing promising results in vitro. For instance:

StudyTargetResultReference
Study AMAO-AIC50 = 0.075 µM
Study BAntimicrobialEffective against S. aureus

These findings suggest that further exploration into this compound could lead to significant advancements in drug development.

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